Cas no 444892-51-7 (2-(N-Boc-piperazino)-2-(4-chlorophenyl)ethylamine)

• Product Name: 2-(N-Boc-piperazino)-2-(4-chlorophenyl)ethylamine
• CAS No: 444892-51-7
• MF: C₁₇H₂₆ClN₃O₂
• MW: 339.860243320465
• CID: 858752
• Update Time: 2025-05-20

2-(N-Boc-piperazino)-2-(4-chlorophenyl)ethylamine Chemical and Physical Properties

Names and Identifiers

• 1-Boc-4-(2-amino-1-(4-chloro-phenyl)ethyl)-piperazine
• 2-(N-Boc-piperazino)-2-(4-chlorophenyl)ethylamine
• ZDRIFGCXKYIGRW-UHFFFAOYSA-N
• OR451242
• BC4816199
• 4-[2-Amino-1-(4-chloro-phenyl)-ethyl]-piperazine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C17H26ClN3O2/c1-17(2,3)23-16(22)21-10-8-20(9-11-21)15(12-19)13-4-6-14(18)7-5-13/h4-7,15H,8-12,19H2,1-3H3
• InChI Key： ZDRIFGCXKYIGRW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CN)N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 384
• Topological Polar Surface Area: 58.8

Additional information on 2-(N-Boc-piperazino)-2-(4-chlorophenyl)ethylamine

2-(N-Boc-piperazino)-2-(4-chlorophenyl)ethylamine (CAS No. 444892-51-7)

The compound 2-(N-Boc-piperazino)-2-(4-chlorophenyl)ethylamine (CAS No. 444892-51-7) is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperazine ring, a tert-butoxycarbonyl (Boc) protecting group, and a chlorophenyl substituent. The Boc-piperazine moiety is a well-known structural element in drug design, often used to modulate the pharmacokinetic properties of compounds. The chlorophenyl group introduces additional electronic and steric effects, making this compound a versatile building block for further chemical modifications.

Recent studies have highlighted the potential of 2-(N-Boc-piperazino)-2-(4-chlorophenyl)ethylamine in the development of novel therapeutic agents. For instance, researchers have explored its role in the synthesis of bioactive molecules targeting various disease states, including cancer and neurodegenerative disorders. The piperazine ring, being a saturated six-membered ring with two nitrogen atoms, is known for its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors.

The Boc protecting group plays a crucial role in controlling the reactivity of the amine functionality during synthetic procedures. This group is commonly used in peptide synthesis and other amine-based reactions due to its stability under mild conditions and ease of removal using acidic reagents. The presence of the chlorophenyl substituent further enhances the compound's versatility by introducing electron-withdrawing effects that can influence the electronic properties of the molecule.

From an analytical standpoint, CAS No. 444892-51-7 has been characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into the compound's molecular structure and purity, which are critical for its use in preclinical studies and drug development pipelines.

In terms of applications, 2-(N-Boc-piperazino)-2-(4-chlorophenyl)ethylamine serves as an intermediate in the synthesis of complex molecules with potential therapeutic applications. Its ability to undergo various chemical transformations makes it a valuable starting material for medicinal chemists seeking to explore new chemical spaces.

Looking ahead, ongoing research into this compound is expected to uncover new insights into its biological activity and potential uses in drug discovery. The combination of its structural features and synthetic flexibility positions it as an important tool in the advancement of modern pharmaceutical science.